Cas no 1216547-21-5 (1,1’-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine)

• Product Name: 1,1’-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine
• CAS No: 1216547-21-5
• MF: C₂₅H₂₈N₄O₂
• MW: 416.515425682068
• CID: 1062027
• PubChem ID: 57369974
• Update Time: 2025-05-20

1,1’-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine Chemical and Physical Properties

Names and Identifiers

• 1,1’-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine
• 3-[2-[4-[[4-[2-(3-oxocyclohexen-1-yl)hydrazinyl]phenyl]methyl]phenyl]hydrazinyl]cyclohex-2-en-1-one
• 1,1`-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine
• 51006-02-1
• 1216547-21-5
• 1,1'-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine
• DTXSID80724590
• 1,1 inverted exclamation mark -(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine
• 3,3'-((Methylenebis(4,1-phenylene))bis(hydrazine-2,1-diyl))bis(cyclohex-2-en-1-one)
• 2-Aminocodeine
• 3,3'-{Methylenebis[(4,1-phenylene)hydrazine-2,1-diyl]}di(cyclohex-2-en-1-one)
• Morphine-2-amino-3-methyl Ether; (5alpha,6alpha)-2-Amino-7,8-didehydro-4,5-epoxy-3-methoxy-17-methyl-morphinan-6-ol;

• Inchi： 1S/C25H28N4O2/c30-24-5-1-3-22(16-24)28-26-20-11-7-18(8-12-20)15-19-9-13-21(14-10-19)27-29-23-4-2-6-25(31)17-23/h7-14,16-17,26-29H,1-6,15H2
• InChI Key： UCZJWWYNTSUTPB-UHFFFAOYSA-N
• SMILES： O=C1C=C(CCC1)NNC1C=CC(=CC=1)CC1C=CC(=CC=1)NNC1=CC(CCC1)=O

Computed Properties

• Exact Mass: 416.22100
• Monoisotopic Mass: 416.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• PSA: 82.26000
• LogP: 5.31200

Additional information on 1,1’-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine

Introduction to 1,1’-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine (CAS No. 1216547-21-5)

1,1’-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine, also known by its CAS number 1216547-21-5, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique molecular structure, which includes a hydrazine moiety and two cyclohexenone groups linked by a methylene bridge and a phenylene group. The intricate arrangement of these functional groups imparts distinct chemical properties and potential biological activities that have been the focus of recent research.

The synthesis of 1,1’-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine typically involves multistep reactions, including the formation of the hydrazine derivative and the subsequent coupling with the cyclohexenone moieties. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for both academic and industrial applications.

In terms of its chemical properties, 1,1’-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine exhibits notable solubility in organic solvents such as dimethyl sulfoxide (DMSO) and acetone. Its stability under various conditions has been studied extensively, with findings indicating that it remains stable at room temperature and in neutral pH environments. However, it is susceptible to degradation under acidic or basic conditions, which can affect its long-term storage and handling.

The biological activity of 1,1’-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine has been a subject of interest due to its potential therapeutic applications. Preliminary studies have shown that this compound exhibits anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

In addition to its anti-inflammatory properties, 1,1’-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine has demonstrated promising anticancer activity. Research conducted on various cancer cell lines has revealed that this compound can induce apoptosis and cell cycle arrest, particularly in breast cancer and colon cancer cells. The mechanism underlying these effects is believed to involve the activation of caspase-dependent pathways and the downregulation of survival proteins such as Bcl-2.

The potential of 1,1’-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine as a therapeutic agent has also been explored in preclinical animal models. Studies using rodent models of inflammatory diseases have shown that administration of this compound can significantly reduce inflammation markers and improve disease symptoms. Similarly, in cancer models, it has been effective in reducing tumor growth and metastasis.

To further understand the molecular mechanisms by which 1,1’-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine exerts its biological effects, several research groups have conducted detailed biochemical analyses. These studies have identified specific protein targets that are modulated by this compound, including enzymes involved in lipid metabolism and transcription factors that regulate gene expression. The identification of these targets provides valuable insights into the therapeutic potential of this compound and may guide future drug development efforts.

In conclusion, 1,1’-(Methylenedi-4,1-phenylene)bis-(3-cyclohexenone)hydrazine (CAS No. 1216547-21-5) is a promising compound with a wide range of potential applications in medicine and biotechnology. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new aspects of its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological processes and developing novel therapeutic strategies.